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Compound of Interest

Compound Name: 1,3-Dibenzylurea

Cat. No.: B110378

An In-depth Technical Guide to the Safety and Handling of 1,3-Dibenzylurea
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1,3-Dibenzylurea
(CAS No. 1466-67-7), a compound utilized in organic synthesis and of interest for its potential
biological activities.[1][2] Adherence to these guidelines is crucial for ensuring personnel safety
and minimizing environmental impact.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 1,3-Dibenzylurea is presented in the
table below. This information is essential for the proper design of experiments and for
understanding its behavior under various conditions.
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Property

Value

Molecular Formula

C15H16N20[1]

Molecular Weight 240.31 g/mol [3]
Appearance White to Off-White Solid[2]
Boiling Point 476.9°C at 760 mmHg[1]
Flash Point 191.6°C[1]

Density 1.121 g/cm3[1]

Storage Temperature

Room Temperature, sealed in a dry place[1][2]

Solubility

Slightly soluble in DMSO and Methanol[2]

Hazard Identification and Classification

1,3-Dibenzylurea is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).[3][4] The primary

hazards are summarized in the table below.

Hazard Class GHS Category Hazard Statement
o H302: Harmful if swallowed[3]
Acute Toxicity (Oral) Category 4 )
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 L
Irritation irritation[4][5]
B o H372: Causes damage to
Specific Target Organ Toxicity
Category 2 organs through prolonged or
(Repeated Exposure)
repeated exposure[3][5]
Hazardous to the Aquatic H400: Very toxic to aquatic
) Category 1 )
Environment (Acute) life[6]
Hazardous to the Aquatic H410: Very toxic to aquatic life
Category 1

Environment (Chronic)

with long lasting effects[3][4][5]
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Signal Word:Danger[2][3]
GHS Pictograms:[2][3]

e Health Hazard

» Exclamation Mark

e Environment

Experimental Protocols: Safety and Handling

While specific experimental protocols for the toxicological assessment of 1,3-Dibenzylurea are
not publicly detailed, the following handling procedures are mandated based on its hazard
profile.

Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against exposure.

o Eye Protection: Wear chemical safety goggles with side shields that conform to OSHA's 29
CFR 1910.133 or European Standard EN166.[5]

o Hand Protection: Use compatible chemical-resistant gloves. Inspect gloves prior to use and
dispose of them in accordance with good laboratory practices.[7]

o Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[5]
A lab coat is mandatory.

o Respiratory Protection: In case of inadequate ventilation or when dust formation is likely, use
a NIOSH/MSHA or European Standard EN 149 approved respirator.[6]

Safe Handling Procedures

o Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood to
minimize inhalation of dust. Ensure that a safety shower and eyewash station are readily
accessible.[5]
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» General Hygiene: Avoid contact with skin, eyes, and clothing.[5] Do not eat, drink, or smoke

in the laboratory.[4] Wash hands thoroughly after handling.[4][5]

e Dust Prevention: Avoid the formation of dust and aerosols.[5]

Storage

e Store in a cool, dry, and well-ventilated area.[6]

o Keep the container tightly sealed and store at room temperature.[1][2]

o Store away from incompatible materials such as strong oxidizing agents.[8]

Emergency Procedures

First-Aid Measures

Immediate and appropriate first aid is critical in the event of an exposure.

Exposure Route

First-Aid Procedure

Ingestion

If swallowed, call a POISON CENTER or
doctor/physician if you feel unwell.[4] Rinse
mouth with water.[4][5] Do NOT induce vomiting.

[5]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing.[4] If eye irritation persists,

get medical advice/attention.[4]

Skin Contact

Remove contaminated clothing and rinse skin
thoroughly with large amounts of water and

soap.[5]

Inhalation

Move the person to fresh air. If breathing is
difficult, provide cardiopulmonary resuscitation
(CPR).[5]
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Accidental Release Measures

o Spill Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the
chemical enter drains, as it is very toxic to aquatic life.[5][6]

o Cleanup: Use personal protective equipment. Sweep up the spilled solid material, avoiding
dust generation, and place it in a suitable, closed container for disposal.[6][7]

e Environmental Precautions: Collect any spillage.[4][6]

Visualized Workflows

The following diagrams illustrate the recommended workflows for handling 1,3-Dibenzylurea

safely.
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Caption: A logical workflow for the safe handling of 1,3-Dibenzylurea.
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Caption: Emergency response procedures for 1,3-Dibenzylurea exposure.

Toxicological Information

The classification of 1,3-Dibenzylurea as "Acute toxicity - Oral, Category 4" indicates that it is
harmful if swallowed.[4] One study noted that a compound derived from Moringa oleifera roots,
identified as aurnatiamide acetate and 1,3-dibenzylurea, inhibited TNF-a production,
suggesting a potential anti-inflammatory pathway, though this is not a toxicological study.[9]
The "Causes damage to organs through prolonged or repeated exposure" classification
highlights the need to minimize chronic exposure.[3][5]

Disclaimer: This document is intended as a guide and is not a substitute for a formal Safety
Data Sheet (SDS). Always refer to the SDS provided by the manufacturer for the most current
and comprehensive information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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